Cas no 95576-95-7 (4-acetamido-5-methylthiophene-2-carboxylic acid)

4-Acetamido-5-methylthiophene-2-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a thiophene core substituted with an acetamido and methyl group. This compound is of interest in organic synthesis and pharmaceutical research due to its functionalized structure, which serves as a versatile intermediate for the development of biologically active molecules. The presence of both carboxylic acid and acetamido groups enhances its reactivity, enabling further derivatization through amidation, esterification, or coupling reactions. Its well-defined molecular framework makes it suitable for applications in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. The compound is typically characterized by high purity and stability under standard storage conditions.

4-acetamido-5-methylthiophene-2-carboxylic acid structure

95576-95-7 structure

Product Name:4-acetamido-5-methylthiophene-2-carboxylic acid

CAS No:95576-95-7

MF:C₈H₉NO₃S

MW:199.226960897446

MDL:MFCD20642237

CID:4353027

PubChem ID:13296871

Update Time:2025-11-02

4-acetamido-5-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxylic acid, 4-(acetylamino)-5-methyl-
- 4-acetamido-5-methylthiophene-2-carboxylic acid
- 95576-95-7
- 4-acetylamino-5-methyl-2-thiophenecarboxylic acid
- EN300-8132589
- MDL： MFCD20642237
- Inchi： 1S/C8H9NO3S/c1-4-6(9-5(2)10)3-7(13-4)8(11)12/h3H,1-2H3,(H,9,10)(H,11,12)
- InChI Key： MAUFXBSZUGLUBR-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC(=C1C)NC(C)=O

Computed Properties

Exact Mass: 199.03031432Da
Monoisotopic Mass: 199.03031432Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 94.6Å²

4-acetamido-5-methylthiophene-2-carboxylic acid Pricemore >>

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